Cas no 664366-04-5 ((3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid)

• Product Name: (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid
• CAS No: 664366-04-5
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD03661961
• CID: 3142631
• PubChem ID: 906912
• Update Time: 2025-06-14

(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid
• 664366-04-5
• STL372134
• 2-(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetic acid
• EN300-302992
• CS-0245313
• 2-(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)aceticacid
• DTXSID801175121
• SR-01000149063-1
• MFCD03661961
• 3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g][1]benzopyran-6-acetic acid
• SR-01000149063
• (3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)acetic acid
• VS-09591
• BBL030068
• 2-{3,5,9-trimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl}acetic acid
• AKOS005174922
• 2-(3,5,9-trimethyl-7-oxofuro[3,2-g]chromen-6-yl)acetic acid

• MDL： MFCD03661961
• Inchi： 1S/C16H14O5/c1-7-6-20-14-9(3)15-11(4-10(7)14)8(2)12(5-13(17)18)16(19)21-15/h4,6H,5H2,1-3H3,(H,17,18)
• InChI Key： ZOOJCXUILZIBLD-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)O)=C(C)C2C=C3C(C)=COC3=C(C)C1=2)=O

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7Ų

(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid

Comprehensive Overview of (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid (CAS No. 664366-04-5)

(3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid is a specialized organic compound with a unique molecular structure, combining a furochromene core with an acetic acid side chain. This compound, identified by its CAS No. 664366-04-5, has garnered attention in pharmaceutical and biochemical research due to its potential applications in modulating biological pathways. Researchers are particularly interested in its structural analogs and derivatives, which are often explored for their bioactive properties.

The compound's furo[3,2-g]chromene scaffold is a key feature, as this heterocyclic framework is found in several naturally occurring and synthetic molecules with diverse biological activities. The presence of the acetic acid moiety enhances its solubility and potential for further chemical modifications, making it a versatile intermediate in drug discovery. Recent studies have highlighted its relevance in the development of small-molecule inhibitors and enzyme modulators, aligning with current trends in precision medicine and targeted therapies.

In the context of AI-driven drug discovery, (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid has been flagged as a candidate for virtual screening due to its pharmacophore-like properties. Computational models predict its potential interactions with proteins involved in inflammation and oxidative stress, topics of high interest in neurodegenerative disease research. This aligns with frequent searches for "natural product derivatives for brain health" and "synthetic compounds with antioxidant effects."

The synthesis of CAS No. 664366-04-5 typically involves multi-step organic reactions, including cyclization and ester hydrolysis, as described in recent patents. Its purity and stability are critical for reproducibility in biological assays, a concern often raised in forums discussing "challenges in heterocyclic compound synthesis." Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring compliance with Good Laboratory Practices (GLP).

Environmental and green chemistry considerations are also relevant to (3,5,9-Trimethyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)acetic acid. Researchers are exploring solvent-free or catalytic methods to reduce waste, addressing the growing demand for sustainable synthetic routes. This ties into broader discussions on "eco-friendly pharmaceutical manufacturing," a trending topic among academic and industrial circles.

In summary, CAS No. 664366-04-5 represents a promising scaffold for medicinal chemistry, with applications spanning from drug design to materials science. Its combination of a rigid furochromene backbone and a flexible acetic acid group offers a balance of stability and reactivity, making it a subject of ongoing innovation. As interest grows in bioactive heterocycles, this compound is poised to remain a focal point in cutting-edge research.